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Abstract
This technical guide provides a comprehensive overview of 2-hydroxy-N-(3-
phenylpropyl)benzamide, a member of the N-substituted benzamide class of compounds.

While specific experimental data for this particular molecule is not extensively available in

public literature, this document, grounded in established chemical principles and data from

closely related analogs, offers a robust framework for its synthesis, characterization, and

potential biological applications. This guide is intended to serve as a foundational resource for

researchers in medicinal chemistry, pharmacology, and drug discovery, enabling further

investigation into this promising chemical entity.
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A clear and unambiguous identification of a chemical compound is paramount for reproducible

scientific research. This section provides the key identifiers for 2-hydroxy-N-(3-
phenylpropyl)benzamide.

Identifier Value Source

CAS Number 153810-66-3 MilliporeSigma

Molecular Formula C₁₆H₁₇NO₂ MilliporeSigma[1]

Molecular Weight 255.31 g/mol MilliporeSigma[1]

IUPAC Name
2-hydroxy-N-(3-

phenylpropyl)benzamide
N/A

Synonyms N-(3-phenylpropyl)salicylamide N/A

Chemical Structure N/A

Physicochemical Properties
While exhaustive experimental data is not available, based on its structure and information

from suppliers, the following properties can be described.

Property Value/Description Source

Physical Form Solid MilliporeSigma[1]

Solubility

Expected to be soluble in

organic solvents like DMSO,

DMF, and alcohols. Limited

solubility in water.

N/A

Storage

Store in a cool, dry place.

Classified as Combustible

Solids (Storage Class 11).

MilliporeSigma[1]
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Synthesis and Purification
The synthesis of N-substituted benzamides is a well-established area of organic chemistry. A

logical and efficient synthetic route to 2-hydroxy-N-(3-phenylpropyl)benzamide involves the

amidation of a salicylic acid derivative with 3-phenylpropan-1-amine.

Proposed Synthetic Pathway
The most direct and commonly employed method for this type of amide bond formation is the

reaction of an activated carboxylic acid derivative (such as an acyl chloride) with an amine.
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Reactants

Reagents

Salicylic Acid 2-Hydroxybenzoyl chlorideActivation

SOCl₂ or (COCl)₂

2-hydroxy-N-(3-phenylpropyl)benzamide

Amidation

3-Phenylpropan-1-amine

Base (e.g., Pyridine, Et₃N)
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Histone Deacetylase (HDAC)

Deacetylation Accumulation of
Acetylated Histones

Acetylated Histones

Condensed Chromatin

Gene Repression

2-hydroxy-N-(3-phenylpropyl)benzamide

Inhibition

Open Chromatin

Tumor Suppressor
Gene Activation

Apoptosis / Cell Cycle Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Hydroxy-N-(3-phenylpropyl)benzamide | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-hydroxy-N-(3-
phenylpropyl)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2585194/docs#an-in-depth-technical-guide-to-2-
hydroxy-n-3-phenylpropyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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